Cas no 1805928-64-6 (4-Amino-2-cyano-5-(difluoromethyl)-3-nitropyridine)
4-Amino-2-cyano-5-(difluoromethyl)-3-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with amino, cyano, difluoromethyl, and nitro functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of electron-withdrawing groups (cyano, nitro) and electron-donating groups (amino) enhances its reactivity in nucleophilic and electrophilic substitution reactions. The difluoromethyl group contributes to improved metabolic stability and lipophilicity, making it useful in drug design. This compound is well-suited for applications requiring selective functionalization, offering synthetic flexibility for constructing complex nitrogen-containing frameworks. Its high purity and stability further support its utility in research and industrial processes.
1805928-64-6 structure
Product Name:4-Amino-2-cyano-5-(difluoromethyl)-3-nitropyridine
CAS No:1805928-64-6
MF:C7H4F2N4O2
MW:214.129067420959
CID:4854405
Update Time:2025-10-17
4-Amino-2-cyano-5-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-2-cyano-5-(difluoromethyl)-3-nitropyridine
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- Inchi： 1S/C7H4F2N4O2/c8-7(9)3-2-12-4(1-10)6(5(3)11)13(14)15/h2,7H,(H2,11,12)
- InChI Key： MEHQNPQMSYFOLQ-UHFFFAOYSA-N
- SMILES： FC(C1C=NC(C#N)=C(C=1N)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 297
- XLogP3: 1.2
- Topological Polar Surface Area: 109
4-Amino-2-cyano-5-(difluoromethyl)-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029068346-1g |
4-Amino-2-cyano-5-(difluoromethyl)-3-nitropyridine |
1805928-64-6 | 97% | 1g |
$1,564.50 | 2022-04-01 |
4-Amino-2-cyano-5-(difluoromethyl)-3-nitropyridine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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